Cas no 1094070-79-7 (Tert-butyl (2-formylthiazol-5-yl)carbamate)

• Product Name: Tert-butyl (2-formylthiazol-5-yl)carbamate
• CAS No: 1094070-79-7
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD20527783
• CID: 2110392
• PubChem ID: 59503642
• Update Time: 2024-11-03

Tert-butyl (2-formylthiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-formylthiazol-5-ylcarbamate
• Tert-butyl (2-formylthiazol-5-yl)carbamate
• (2-Formyl-thiazol-5-yl)-carbamic acid tert-butyl ester
• GOAYIIHFCXVBQW-UHFFFAOYSA-N
• 1094070-79-7
• tert-butyl N-(2-formyl-1,3-thiazol-5-yl)carbamate
• CS-0440740
• AKOS027449326
• DA-47917
• Tert-butyl(2-formylthiazol-5-yl)carbamate
• SCHEMBL3114014

• MDL： MFCD20527783
• Inchi： 1S/C9H12N2O3S/c1-9(2,3)14-8(13)11-6-4-10-7(5-12)15-6/h4-5H,1-3H3,(H,11,13)
• InChI Key： GOAYIIHFCXVBQW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5
• XLogP3: 1.6